The Intricate Cardiovascular Pharmacology of Salvia miltiorrhiza: A Technical Guide
The Intricate Cardiovascular Pharmacology of Salvia miltiorrhiza: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Salvia miltiorrhiza Bunge, also known as Danshen, is a perennial plant whose root has been a cornerstone of traditional Chinese medicine for centuries, particularly in the management of cardiovascular diseases. Modern pharmacological research has begun to unravel the complex mechanisms through which its bioactive constituents exert their therapeutic effects. This technical guide provides an in-depth exploration of the molecular and cellular actions of Salvia miltiorrhiza's key compounds on the cardiovascular system, intended to serve as a resource for researchers and professionals in drug discovery and development. The primary active components are categorized into two main groups: the lipophilic diterpenoid quinones known as tanshinones, and the water-soluble phenolic acids, the salvianolic acids.[1][2] This guide will detail their mechanisms of action, present quantitative data on their effects, outline relevant experimental protocols, and visualize the key signaling pathways involved.
Active Compounds and Their Cardiovascular Effects: A Quantitative Overview
The therapeutic efficacy of Salvia miltiorrhiza in cardiovascular disease is attributed to a synergistic interplay of its numerous bioactive compounds. The following tables summarize the quantitative effects of the most well-studied constituents.
| Compound | Cardiovascular Target/Effect | Assay/Model | Concentration/Dose | Result | Reference |
| Tanshinone IIA | eNOS activity | High glucose-treated EA.hy926 endothelial cells | 1-10 µM | Concentration-dependent increase in NO generation and eNOS homodimerization.[3][4] | [3][4] |
| PI3K/Akt/mTOR Pathway | OUMS23 colorectal cancer cells | 5, 10, 20 µM | Dose-dependent inhibition of p-AKT and p-mTOR expression.[5] | [5] | |
| Platelet Aggregation | In vivo rabbit models | Not specified | Inhibition of platelet aggregation.[6] | [6] | |
| Salvianolic Acid B | Free Radical Scavenging | In vitro assays | Not specified | Higher scavenging activity against HO•, O2•−, DPPH, and ABTS radicals than vitamin C.[7] | [7] |
| Nrf2 Activation | Human dermal fibroblasts (HDFs) exposed to UVB | Not specified | Promotes Nrf2 nuclear translocation.[8] | [8] | |
| Oxidative Stress | H₂O₂-induced SH-SY5Y cells | Not specified | Superior antioxidant efficiency compared to Ginkgo biloba extract.[9] | [9] | |
| Cryptotanshinone | STAT3 Inhibition | In vitro kinase assay | IC₅₀ = 4.6 µM | Potent inhibition of STAT3.[10] | [10] |
| NF-κB and MAPK Signaling | LPS-stimulated RAW264.7 macrophages | Not specified | Inhibition of ERK1/2, p38MAPK, and JNK phosphorylation; abolition of LPS-triggered NF-κB activation.[1] | [1] | |
| Vasodilation | 5-HT-precontracted rat coronary artery rings | IC₅₀ = 2.65±0.15 µg/ml | Potent vasorelaxant effect. | ||
| Danshensu (B613839) | Vasodilation (Coronary Artery) | 5-HT-precontracted rat coronary artery rings | IC₅₀ = 71.5±11.0 µg/ml | Endothelium-independent relaxation.[11] | [11] |
| Calcium Channel Inhibition | 5-HT-primed rat coronary artery rings | 200 µg/ml | Abolished CaCl₂-induced vasoconstriction.[11] | [11] | |
| Calcium Channel Inhibition | KCl-primed rat coronary artery rings | 600 µg/ml | Abrogated CaCl₂-induced vasoconstriction.[11] | [11] | |
| Salvia miltiorrhiza Extracts | Vasodilation (Femoral Artery) | Phenylephrine-precontracted rat femoral artery rings | IC₅₀ (water-soluble) = 160±25 µg/mL; IC₅₀ (lipid-soluble) = 23±6 µg/mL | Dose-dependent relaxation.[12] | [12] |
Key Signaling Pathways in the Cardiovascular Actions of Salvia miltiorrhiza
The cardioprotective effects of Salvia miltiorrhiza's active compounds are mediated through the modulation of several critical intracellular signaling pathways. These pathways are central to cellular processes such as inflammation, oxidative stress, apoptosis, and proliferation, all of which are implicated in the pathogenesis of cardiovascular diseases.
PI3K/Akt/mTOR Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) pathway is a crucial signaling cascade that regulates cell survival, growth, and proliferation. Dysregulation of this pathway is implicated in various cardiovascular pathologies, including cardiac hypertrophy and atherosclerosis. Several active compounds of Salvia miltiorrhiza, most notably Tanshinone IIA, have been shown to modulate this pathway.[2][5][13][14][15]
Nrf2/HO-1 Antioxidant Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathway is the primary cellular defense mechanism against oxidative stress. Activation of Nrf2 leads to the transcription of a battery of antioxidant and cytoprotective genes, including HO-1. Both tanshinones and salvianolic acids have been demonstrated to activate this protective pathway, thereby mitigating oxidative damage in cardiovascular cells.[1][8][16][17][18]
TLR4/MyD88/NF-κB Signaling Pathway
The Toll-like receptor 4 (TLR4)/Myeloid differentiation primary response 88 (MyD88)/Nuclear factor-kappa B (NF-κB) pathway is a key player in the innate immune response and inflammation. Its activation in cardiovascular cells contributes to the pathogenesis of atherosclerosis and myocardial ischemia-reperfusion injury. Cryptotanshinone, in particular, has been shown to inhibit this pro-inflammatory pathway.[19][20][21]
Detailed Experimental Protocols
Reproducibility is a cornerstone of scientific advancement. This section provides detailed methodologies for key experiments frequently cited in the research of Salvia miltiorrhiza's cardiovascular effects.
Animal Model of Myocardial Infarction: Left Anterior Descending (LAD) Coronary Artery Ligation in Rats
This model is widely used to mimic human myocardial infarction and to evaluate the therapeutic potential of cardioprotective agents.[22][23][24][25][26]
Objective: To induce a reproducible myocardial infarction in rats for the in vivo assessment of Salvia miltiorrhiza compounds.
Materials:
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Male Sprague-Dawley or Wistar rats (250-300 g)
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Anesthetics (e.g., ketamine/xylazine cocktail or isoflurane)
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Rodent ventilator
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Surgical instruments (scissors, forceps, needle holders, retractors)
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6-0 silk or polypropylene (B1209903) suture
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Electrocardiogram (ECG) monitor
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Warming pad
Procedure:
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Anesthesia and Ventilation: Anesthetize the rat using the chosen anesthetic agent. Intubate the trachea with an appropriate-sized cannula and connect to a rodent ventilator. Set the ventilator parameters (e.g., tidal volume, respiratory rate) according to the rat's body weight.
-
Surgical Preparation: Place the rat in a supine position on a warming pad to maintain body temperature. Shave the chest area and sterilize with an antiseptic solution.
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Thoracotomy: Make a left lateral thoracotomy incision through the fourth or fifth intercostal space. Carefully dissect the pectoral muscles to expose the ribs.
-
Heart Exposure: Gently open the chest cavity using a small retractor to expose the heart. Open the pericardium to visualize the left atrium and the left anterior descending (LAD) coronary artery.
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LAD Ligation: Using a fine, curved needle, pass a 6-0 suture under the LAD artery, approximately 2-3 mm from its origin. Tightly tie a double knot to permanently occlude the artery. Successful ligation is confirmed by the immediate appearance of a pale, ischemic area in the anterior wall of the left ventricle and ST-segment elevation on the ECG.
-
Closure: Close the chest wall in layers using appropriate sutures. Evacuate any air from the thoracic cavity to prevent pneumothorax. Suture the skin incision.
-
Post-operative Care: Discontinue anesthesia and allow the rat to recover on a warming pad. Administer analgesics as required. Monitor the animal closely for any signs of distress.
Experimental Workflow:
In Vitro NF-κB Activation Assay (Luciferase Reporter Assay)
This assay is used to quantify the activation of the NF-κB transcription factor in response to a stimulus and to assess the inhibitory effects of compounds like cryptotanshinone.
Objective: To measure the effect of Salvia miltiorrhiza compounds on NF-κB-dependent gene transcription.
Materials:
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Cell line (e.g., HEK293T, RAW264.7 macrophages)
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NF-κB luciferase reporter plasmid
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Transfection reagent
-
Cell culture medium and supplements
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Stimulating agent (e.g., Lipopolysaccharide (LPS), Tumor Necrosis Factor-alpha (TNF-α))
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Test compounds (Salvia miltiorrhiza extracts or isolated compounds)
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Luciferase assay system
-
Luminometer
Procedure:
-
Cell Culture and Transfection: Culture the chosen cell line under standard conditions. Co-transfect the cells with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent.
-
Compound Treatment: After an appropriate incubation period post-transfection (e.g., 24 hours), pre-treat the cells with various concentrations of the test compound for a specified time (e.g., 1-2 hours).
-
Stimulation: Add the stimulating agent (e.g., LPS or TNF-α) to the cell culture medium to induce NF-κB activation.
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Cell Lysis: After the stimulation period (e.g., 6-8 hours), wash the cells with phosphate-buffered saline (PBS) and lyse them using the lysis buffer provided with the luciferase assay kit.
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Luciferase Activity Measurement: Measure the firefly and Renilla luciferase activities in the cell lysates using a luminometer according to the manufacturer's instructions.
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Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency. Express the results as a percentage of the activity in the stimulated control group.
Platelet Aggregation Assay
This assay measures the ability of a compound to inhibit platelet aggregation, a key process in thrombosis.
Objective: To evaluate the anti-platelet aggregation effects of Salvia miltiorrhiza compounds.
Materials:
-
Platelet-rich plasma (PRP) from healthy human or animal donors
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Platelet aggregometer
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Platelet agonists (e.g., Adenosine diphosphate (B83284) (ADP), collagen, arachidonic acid)
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Test compounds (Salvia miltiorrhiza extracts or isolated compounds)
-
Saline or appropriate buffer
Procedure:
-
PRP Preparation: Collect whole blood into tubes containing an anticoagulant (e.g., sodium citrate). Centrifuge the blood at a low speed (e.g., 200 x g for 10 minutes) to obtain PRP.
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Assay Setup: Pipette a specific volume of PRP into the aggregometer cuvettes and allow it to equilibrate to 37°C.
-
Compound Incubation: Add the test compound or vehicle control to the PRP and incubate for a defined period (e.g., 5 minutes).
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Induction of Aggregation: Add a platelet agonist (e.g., ADP) to the cuvette to induce aggregation.
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Measurement: Record the change in light transmittance through the PRP over time using the aggregometer. As platelets aggregate, the turbidity of the PRP decreases, and light transmittance increases.
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Data Analysis: Calculate the percentage of platelet aggregation inhibition by comparing the aggregation in the presence of the test compound to that of the vehicle control.
Clinical Evidence
Numerous clinical trials have investigated the efficacy and safety of Salvia miltiorrhiza preparations in the treatment of various cardiovascular diseases. The following table summarizes key findings from some of these trials.
| Preparation | Cardiovascular Condition | Study Design | Number of Patients | Dosage | Key Quantitative Outcomes | Reference |
| Compound Danshen Dripping Pills (CDDP) | Stable Angina Pectoris | Randomized, double-blind, placebo-controlled (Phase II in USA) | 125 | 20 or 30 pills, twice daily for 8 weeks | High dose group showed a mean improvement in Total Exercise Duration of 43 seconds compared to placebo (P = 0.005).[15] | [15] |
| Compound Danshen Dripping Pills (CDDP) | Stable Angina Pectoris | Meta-analysis of 51 RCTs | 4732 | Varied | Significantly more effective than nitrates in improving angina symptoms (RR = 1.16) and ECG (RR = 1.28).[8] | [8] |
| Danhong Injection (DHI) | Acute Myocardial Infarction | Meta-analysis of 13 RCTs | 979 | Varied | Significantly reduced risk of mortality, recurrent angina, arrhythmia, and heart failure. Improved left ventricular ejection fraction.[27] | [27] |
| Danhong Injection (DHI) | Acute Myocardial Infarction (high risk of no-reflow) | Randomized controlled trial | 160 | Intravenous drip for 4-6 days post-PCI | Reduced myocardial infarct size (19.7% vs. 22.2%, P = 0.04) and improved Myocardial Salvage Index (0.57 vs. 0.48, P < 0.01) compared to control.[28] | [28] |
| Salvianolate Injection | Acute Ischemic Stroke | Meta-analysis of 39 RCTs | 4516 | Varied | Higher total effective rate compared to Western medicine alone (RR = 1.29). Improved neurological deficit scores.[29] | [29] |
| Salvia Miltiorrhiza Depside Salt (SMDS) + Aspirin | Stable Angina Pectoris | Multicenter, pragmatic, randomized controlled trial | Not specified | SMDS by intravenous drip + aspirin | Significantly improved the sensitivity rate of arachidonic acid-induced platelet aggregation in thromboelastography (from 30.6% to 81.6%).[3] | [3] |
Conclusion
Salvia miltiorrhiza and its active constituents, particularly tanshinones and salvianolic acids, exhibit a wide range of beneficial effects on the cardiovascular system. Their mechanisms of action are multifaceted, involving the modulation of key signaling pathways related to inflammation, oxidative stress, cell survival, and vasodilation. The quantitative data from preclinical and clinical studies provide a strong rationale for their therapeutic potential in cardiovascular diseases. This technical guide has synthesized the current understanding of Salvia miltiorrhiza's cardiovascular pharmacology, offering a valuable resource for the scientific community to guide future research and development of novel cardioprotective therapies derived from this traditional medicinal plant. Further well-designed, large-scale clinical trials are warranted to fully elucidate the clinical efficacy and safety of standardized Salvia miltiorrhiza preparations.
References
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- 2. The mechanisms of tanshinone in the treatment of tumors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. BioKB - Publication [biokb.lcsb.uni.lu]
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- 5. Tanshinone IIA induces ferroptosis in colorectal cancer cells through the suppression of SLC7A11 expression via the PI3K/AKT/mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Tanshinone IIA: a Chinese herbal ingredient for the treatment of atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Salvianolic acid B, an antioxidant derived from Salvia militarize, protects mice against γ-radiation-induced damage through Nrf2/Bach1 - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Salvianolic acid B protects against UVB-induced skin aging via activation of NRF2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Salvianolic Acid B Slows the Progression of Breast Cancer Cell Growth via Enhancement of Apoptosis and Reduction of Oxidative Stress, Inflammation, and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
- 10. medchemexpress.com [medchemexpress.com]
- 11. Relaxant effects of danshen aqueous extract and its constituent danshensu on rat coronary artery are mediated by inhibition of calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Pharmacological evidence for calcium channel inhibition by danshen (Salvia miltiorrhiza) on rat isolated femoral artery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Molecular Mechanism of Tanshinone against Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
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- 16. Salvianolic Acid A Activates Nrf2-Related Signaling Pathways to Inhibit Ferroptosis to Improve Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
- 17. cdnsciencepub.com [cdnsciencepub.com]
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- 19. discovery.researcher.life [discovery.researcher.life]
- 20. Cryptotanshinone inhibits prostaglandin E2 production and COX-2 expression via suppression of TLR4/NF-κB signaling pathway in LPS-stimulated Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Total tanshinones exhibits anti-inflammatory effects through blocking TLR4 dimerization via the MyD88 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. Ligation of Left Anterior Descending Coronary Artery in Rats for Developing Occlusive Myocardial Infarction Model [jove.com]
- 23. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
- 24. Surgical protocol for permanent ligation of the left anterior descending coronary artery in mice to generate a model of myocardial infarction - PMC [pmc.ncbi.nlm.nih.gov]
- 25. veterinaryworld.org [veterinaryworld.org]
- 26. Murine Left Anterior Descending (LAD) Coronary Artery Ligation: An Improved and Simplified Model for Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
- 27. Danhong Injection (a Traditional Chinese Patent Medicine) for Acute Myocardial Infarction: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 28. Protective effect of Danhong injection in patients with acute myocardial infarction at a high risk of no-reflow during primary percutaneous coronary intervention - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Salvianolate injection in the treatment of acute cerebral infarction: A systematic review and a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
